Cas no 530-56-3 (Syringyl Alcohol)

• Product Name: Syringyl Alcohol
• CAS No: 530-56-3
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD00016871
• CID: 82442
• PubChem ID: 10741
• Update Time: 2025-06-11

Syringyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3,5-dimethoxybenzyl alcohol
• 3,5-Dimethoxy-4-hydroxybenzyl alcohol~Syringic alcohol
• Syringic alcohol
• 3,5-Dimethoxy-4-hydroxybenzyl alcohol
• 4-(hydroxymethyl)-2,6-dimethoxyphenol
• 3,5-dimethoxy-4-hydroxy-benzylalcohol
• 4-hydroxy-3,5-dimethoxybenzylic alcohol
• Benzenemethanol,4-hydroxy-3,5-dimethoxy
• Syringyl alcohol
• Syringyl Alcohol

• MDL： MFCD00016871
• Inchi： 1S/C9H12O4/c1-12-7-3-6(5-10)4-8(13-2)9(7)11/h3-4,10-11H,5H2,1-2H3
• InChI Key： LUOAEJWSKPQLJD-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(OC)C=C(CO)C=1
• BRN： 1873975

Computed Properties

• Exact Mass: 184.07400
• Monoisotopic Mass: 184.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 50-57 °C(lit.)
• Boiling Point: 261 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.553
• Solubility: Sparingly soluble (0.40 g/L at 25°C).
• PSA: 58.92000
• LogP: 0.90170
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Syringyl Alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：SL0900000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Syringyl Alcohol

Syringyl Alcohol (CAS No. 530-56-3): An Overview of Its Properties, Applications, and Recent Research

Syringyl Alcohol (CAS No. 530-56-3) is a phenolic compound that has garnered significant attention in various scientific and industrial fields due to its unique chemical structure and versatile applications. This compound, also known as 4-hydroxy-3,5-dimethoxybenzyl alcohol, is a derivative of syringic acid and is characterized by its distinct aromatic ring with hydroxyl and methoxy substituents. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research developments surrounding Syringyl Alcohol.

Chemical Properties

Syringyl Alcohol is a white crystalline solid with a melting point of approximately 112-114°C and a boiling point of around 290°C. It is soluble in organic solvents such as ethanol, methanol, and acetone but has limited solubility in water. The compound's molecular formula is C10H14O4, and its molecular weight is 198.21 g/mol. The presence of the hydroxyl group (-OH) and the two methoxy groups (-OCH3) imparts unique reactivity and stability to Syringyl Alcohol.

The aromatic ring in Syringyl Alcohol contributes to its strong electron-donating properties, making it an excellent intermediate in various synthetic pathways. The compound's ability to form stable complexes with metal ions has also been explored in coordination chemistry, leading to potential applications in catalysis and materials science.

Applications

Syringyl Alcohol finds extensive use in the pharmaceutical industry due to its antioxidant properties. It has been shown to scavenge free radicals effectively, making it a valuable component in formulations designed to combat oxidative stress. Recent studies have highlighted its potential as a natural preservative in cosmetic products, where it can help extend shelf life by inhibiting microbial growth.

In the food industry, Syringyl Alcohol is used as a flavor enhancer and preservative. Its ability to impart a pleasant aroma and taste makes it suitable for use in various food products, including beverages and confectionery items. Additionally, the compound's low toxicity profile ensures its safety for consumption.

Research into the biological activities of Syringyl Alcohol has revealed its potential therapeutic applications. Studies have demonstrated its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Furthermore, preliminary investigations suggest that Syringyl Alcohol may have anti-cancer properties by inhibiting the proliferation of certain cancer cell lines.

Recent Research Developments

The scientific community continues to explore new avenues for utilizing Syringyl Alcohol. One recent study published in the Journal of Agricultural and Food Chemistry investigated the antioxidant activity of syringol derivatives, including Syringyl Alcohol. The researchers found that these compounds exhibited potent antioxidant effects, which could be harnessed for developing novel health supplements.

Another study published in the European Journal of Medicinal Chemistry focused on the anti-inflammatory properties of Syringyl Alcohol. The findings indicated that the compound could effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This research opens up possibilities for using Syringyl Alcohol as an active ingredient in anti-inflammatory drugs.

In the field of materials science, researchers at a leading university have developed novel polymer composites incorporating Syringyl Alcohol. These composites exhibit enhanced mechanical properties and thermal stability, making them suitable for use in advanced engineering applications. The unique chemical structure of Syringyl Alcohol allows it to form strong covalent bonds with polymer chains, thereby improving the overall performance of the composite materials.

Conclusion

Syringyl Alcohol (CAS No. 530-56-3) is a multifaceted compound with a wide range of applications across various industries. Its chemical properties make it an excellent intermediate for synthetic chemistry and a valuable component in pharmaceuticals, cosmetics, food products, and materials science. Recent research has further expanded our understanding of its biological activities and potential therapeutic uses. As ongoing studies continue to uncover new insights into this versatile compound, it is likely that we will see even more innovative applications of Syringyl Alcohol in the future.